(5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C10H5ClN2O4S/c11-6-2-1-5(3-7(6)13(16)17)4-8-9(14)12-10(15)18-8/h1-4H,(H,12,14,15)/b8-4+
• InChI Key: DDEPWSMFBOMYQO-XBXARRHUSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C2C(=O)NC(=O)S2)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/2\C(=O)NC(=O)S2)[N+](=O)[O-])Cl
• Molecular Formula: C10H5ClN2O4S
• Molecular Weight: 284.68 g/mol
• CAS No.: 313226-17-4

Description

(5E)-5-[(4-Chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione is a thiazolidinedione (TZD) derivative characterized by a 1,3-thiazolidine-2,4-dione core substituted with a 4-chloro-3-nitrophenyl methylidene group at the C5 position. This compound belongs to a class of molecules known for diverse pharmacological activities, including antidiabetic, anticancer, and antimicrobial effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione typically involves the condensation of 4-chloro-3-nitrobenzaldehyde with thiazolidine-2,4-dione. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, in an appropriate solvent like ethanol or methanol. The reaction mixture is heated under reflux conditions for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of (5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione can be optimized by using continuous flow reactors. This method allows for better control over reaction parameters, such as temperature and pressure, leading to higher yields and purity of the final product. Additionally, the use of automated systems can reduce the risk of human error and improve the overall efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form different derivatives.

Substitution: The chlorine atom in the phenyl ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Amines, thiols, in the presence of a base like sodium hydroxide.

Major Products Formed

Amino derivatives: Formed by the reduction of the nitro group.

Substituted derivatives: Formed by nucleophilic substitution of the chlorine atom.

Scientific Research Applications

Biological Activities

The biological potential of (5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione has been explored in various studies:

Antidiabetic Activity

Thiazolidinediones are primarily recognized for their antidiabetic properties. They act as agonists of peroxisome proliferator-activated receptors (PPARs), which play a crucial role in glucose and lipid metabolism. Studies have shown that derivatives of thiazolidinediones can effectively reduce blood glucose levels and improve insulin sensitivity in diabetic models .

Anticancer Activity

Recent research has highlighted the anticancer potential of thiazolidinedione derivatives. For instance, compounds with similar structures have demonstrated significant antiproliferative effects against various cancer cell lines including breast, colon, and prostate cancers . The mechanism often involves the induction of apoptosis and inhibition of cell cycle progression.

Antimicrobial Activity

Thiazolidinediones have also been investigated for their antimicrobial properties. Some studies suggest that these compounds exhibit activity against a range of pathogens, including bacteria and fungi . This makes them candidates for further exploration in infectious disease treatment.

Case Study 1: Antidiabetic Effects

In a study by Badiger et al., several thiazolidinedione derivatives were synthesized and evaluated for their antidiabetic activity using an alloxan-induced diabetic model. Compounds with specific substitutions at the C5 position showed enhanced efficacy compared to standard treatments like pioglitazone .

Case Study 2: Anticancer Activity

Romagnoli et al. reported on the synthesis of novel benzylidene thiazolidine derivatives that exhibited potent anticancer activity against murine leukemia and human cervical carcinoma cell lines. The IC50 values ranged from 0.19 to 3.2 μM, indicating strong antiproliferative effects .

Data Table: Summary of Biological Activities

Activity Type	Mechanism	References
Antidiabetic	PPAR agonism
Anticancer	Induction of apoptosis
Antimicrobial	Inhibition of microbial growth

Mechanism of Action

The mechanism of action of (5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. In medicinal chemistry, it is believed to exert its effects by modulating the activity of certain enzymes and receptors involved in metabolic processes. For example, it may act as an agonist or antagonist of specific receptors, leading to changes in cellular signaling pathways and metabolic regulation.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted Phenylmethylidene TZDs

Antifungal and Anticancer Derivatives

• Compound L-173 : A structurally complex TZD derivative with a 4-chlorophenylmethylidene group, a triazole-piperazine side chain, and a difluorophenyl moiety. L-173 exhibits potent antifungal activity and moderate anticancer effects. Its thermodynamic solubility in buffer solutions (pH 1.2–7.4) and cyclodextrin complexation studies highlight strategies to overcome poor bioavailability, a common limitation of TZDs .
• (5E)-5-(4-Methoxybenzylidene)-1,3-thiazolidine-2,4-dione : Substitution with a methoxy group improves lipophilicity, facilitating membrane penetration. This compound demonstrated π-π interactions in crystallographic studies, suggesting enhanced stability compared to nitro-substituted analogs .

Key Difference : The nitro group in the target compound increases electrophilicity but may reduce solubility compared to methoxy or hydroxyl substituents.

Antimicrobial Activity

• (5E)-5-Arylidene-3-substituted TZDs : Mannich base derivatives with arylidene groups (e.g., 4-chlorophenyl) showed broad-spectrum antimicrobial activity. For example, compounds with secondary amine substituents exhibited MIC values of 8–32 μg/mL against Candida albicans and Staphylococcus aureus .
• 5-[(2-Methyl-2H-chromen-3-yl)methylidene]-TZD : Incorporation of a chromene ring enhanced antifungal activity, with IC₅₀ values <10 μM against Aspergillus spp. .

Key Insight : The 4-chloro-3-nitrophenyl group may confer unique selectivity against bacterial vs. fungal pathogens due to its electron-deficient aromatic system.

Bioactivity-Driven Modifications

Antidiabetic TZDs

• Benzimidazole-TZD Hybrids : Compounds like (5Z)-5-[3(4)-(1H-benzimidazol-2-ylmethoxy)benzylidene]-TZD upregulated PPARγ and GLUT-4 expression in adipocytes, with in vivo antihyperglycemic efficacy comparable to pioglitazone .
• Naphthyl/Coumarinyl-Substituted TZDs : Derivatives with extended aromatic systems (e.g., compound 9 and 10) showed superior antidiabetic activity in alloxan-induced models, attributed to enhanced π-stacking with PPARγ .

Comparison: The nitro group in the target compound may hinder PPARγ activation due to steric effects, redirecting its mechanism toward non-receptor-mediated pathways.

Antiviral Activity

• (5E)-3-(2-Aminoethyl)-5-(2-thienylmethylene)-TZD (CID 3087795): This derivative exhibited potent HIV-1 reverse transcriptase (RT) inhibition (binding energy: -8.69 kcal/mol) via hydrophobic and hydrogen-bond interactions with residues VAL106 and ASP185 .

Key Difference : The 4-chloro-3-nitrophenyl group’s bulkiness may limit binding to the RT hydrophobic pocket compared to smaller substituents like thienyl.

Physicochemical and Pharmacokinetic Properties

Table 1: Comparative Solubility and Bioavailability

Compound	Substituents	Solubility (mg/mL)	Key Findings	Reference
L-173	4-Chlorophenyl, triazole	0.12–0.45 (pH 7.4)	Cyclodextrin complexes improve solubility by 3-fold
Target Compound	4-Chloro-3-nitrophenyl	Not reported	Predicted low solubility due to nitro group	—
5-(4-Methoxybenzylidene)-TZD	4-Methoxyphenyl	1.2–2.8 (pH 7.4)	Enhanced lipophilicity aids membrane penetration

Biological Activity

The compound (5E)-5-[(4-chloro-3-nitrophenyl)methylidene]-1,3-thiazolidine-2,4-dione is a member of the thiazolidine family, known for its diverse biological activities. This article explores its biological activities, focusing on antimicrobial, anticancer, and antioxidant properties based on recent research findings.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{10}\text{H}_7\text{ClN}_2\text{O}_3\text{S}$$

Antimicrobial Activity

Research has demonstrated that thiazolidine derivatives exhibit significant antimicrobial properties. For instance, a study on various arylidene-thiazolidine derivatives indicated that they possess notable activity against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values for these compounds ranged from 2 to 16 μg/mL, suggesting strong antibacterial potential .

Table 1: Antimicrobial Activity of Thiazolidine Derivatives

Compound Name	MIC (μg/mL)	Bacterial Strain
Compound A	2	Staphylococcus aureus
Compound B	8	Escherichia coli
Compound C	16	Bacillus subtilis

Anticancer Activity

Thiazolidine derivatives have also been investigated for their anticancer properties. Studies indicate that these compounds can induce apoptosis in cancer cells through various mechanisms, including the modulation of oxidative stress and the inhibition of cell proliferation. The presence of the nitrophenyl group in the structure enhances its cytotoxic effects against various cancer cell lines .

Case Study: Cytotoxicity Assessment

In a specific study, the compound was tested against human cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The results showed that the compound significantly reduced cell viability in a dose-dependent manner, with IC50 values indicating potent anticancer activity.

Antioxidant Properties

The antioxidant capacity of thiazolidine derivatives has been attributed to their ability to scavenge free radicals and reduce oxidative stress. This is particularly important in protecting cells from damage caused by reactive oxygen species (ROS), which are implicated in various diseases including cancer and neurodegenerative disorders .

Table 2: Antioxidant Activity of Thiazolidine Derivatives

Compound Name	DPPH Scavenging Activity (%)	IC50 (μg/mL)
Compound A	85	25
Compound B	70	50
Compound C	60	75